tert-butyl 3-(2-methylpropyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate

• IUPAC Name: tert-butyl 3-(2-methylpropyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
• InChI: InChI=1S/C14H24N4O2/c1-10(2)8-11-15-16-12-9-17(6-7-18(11)12)13(19)20-14(3,4)5/h10H,6-9H2,1-5H3
• InChI Key: BNKBVSYXCMEANY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN=C2N1CCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C14H24N4O2
• Molecular Weight: 280.37 g/mol

Description

Tert-butyl 3-(2-methylpropyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate is a complex organic compound characterized by its intricate molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl 3-(2-methylpropyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate typically involves multiple steps, starting with the construction of the triazolopyrazine core. One common approach is the cyclization of appropriate precursors under acidic or basic conditions. The reaction conditions often require the use of strong acids or bases, and the temperature and pressure need to be carefully controlled to ensure the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using reactors designed to handle high pressures and temperatures. The use of catalysts and continuous flow processes can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: Tert-butyl 3-(2-methylpropyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides and strong nucleophiles.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions can produce amines or alcohols.

Scientific Research Applications

Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its triazolopyrazine core makes it a valuable intermediate in the construction of pharmaceuticals and agrochemicals.

Biology: The biological activity of tert-butyl 3-(2-methylpropyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate has been studied for its potential as an enzyme inhibitor. It has shown promise in inhibiting certain enzymes involved in disease pathways.

Medicine: In the field of medicine, this compound is being investigated for its therapeutic potential. Its ability to modulate biological targets makes it a candidate for drug development, particularly in the treatment of inflammatory and autoimmune diseases.

Industry: In the industrial sector, this compound is used in the development of new materials with specific properties. Its unique structure allows for the creation of polymers and other materials with enhanced stability and functionality.

Mechanism of Action

The mechanism by which tert-butyl 3-(2-methylpropyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate exerts its effects involves the interaction with specific molecular targets. The compound may bind to enzymes or receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

• Tert-butyl 3-(2-methylpropyl)carbamate: This compound shares a similar structure but lacks the triazolopyrazine core.

• Tert-butyl 3-(2-methylpropyl)acetate: Another structurally related compound with different functional groups.

Uniqueness: Tert-butyl 3-(2-methylpropyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate is unique due to its triazolopyrazine core, which imparts distinct chemical and biological properties compared to its analogs. This core structure is responsible for its enhanced stability and reactivity, making it a valuable compound in various applications.